Cas no 3411-58-3 (ethyl (2R)-2-amino-3-sulfanylpropanoate)

• Product Name: ethyl (2R)-2-amino-3-sulfanylpropanoate
• CAS No: 3411-58-3
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD00137424
• CID: 295651
• PubChem ID: 13359
• Update Time: 2025-04-19

ethyl (2R)-2-amino-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, ethyl ester
• (2R)-1-ethoxy-1-oxo-3-sulfanylpropan-2-aminium chloride
• CCRIS 2903
• Cysteine ethylester
• Ethyl cysteine
• Ethyl L-cysteinate
• ethyl (2R)-2-amino-3-sulfanylpropanoate
• EN300-862792
• l-cysteine ethylester
• AKOS006282044
• ethyl cysteinate
• CUJ92PBQ9Z
• AKOS015932692
• 3411-58-3
• L-Cysteinyl ethyl ester
• UNII-CUJ92PBQ9Z
• NCGC00166061-01
• Cysteine ethyl ester
• l-cys ethyl ester
• DTXSID3048364
• HA18100000
• NS00029613
• Cysteine, ethyl ester, L-
• NCGC00166061-02
• Daiace
• Ethyl 2-amino-3-sulfanylpropanoate #
• EINECS 222-298-3
• SCHEMBL111398
• NIOSH/HA1810000
• CysOEt
• (R)-cysteine ethyl ester
• CHEMBL333513
• AC-19193
• H-Cys-OEt
• L-Cysteine ethyl ester

• MDL： MFCD00137424
• Inchi： 1S/C5H11NO2S/c1-2-8-5(7)4(6)3-9/h4,9H,2-3,6H2,1H3/t4-/m0/s1
• InChI Key： YVKSGVDJQXLXDV-BYPYZUCNSA-N
• SMILES： SC[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 149.05100
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 91.12000
• LogP: 0.50690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives